Cas no 1771165-81-1 (4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole)

• Product Name: 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole
• CAS No: 1771165-81-1
• MF: C₁₄H₁₇BrN₂
• MW: 293.202182531357
• CID: 4613149
• Update Time: 2025-07-02

4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole

• Inchi： 1S/C14H17BrN2/c15-13-4-3-5-14-12(13)6-9-17(14)11-10-16-7-1-2-8-16/h3-6,9H,1-2,7-8,10-11H2
• InChI Key： MNTYUAKWOWHCDG-UHFFFAOYSA-N
• SMILES： N1(CCN2CCCC2)C2=C(C(Br)=CC=C2)C=C1

Additional information on 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole

Introduction to 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole (CAS No. 1771165-81-1)

4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole, identified by the CAS number 1771165-81-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a brominated indole core linked to a pyrrolidine-containing side chain, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both bromine and nitrogen-containing moieties makes it a versatile scaffold for further chemical modifications, enabling the exploration of novel pharmacophores in drug discovery.

The indole ring, a prominent structural motif in numerous bioactive natural products and synthetic drugs, contributes to the compound's inherent biological relevance. Specifically, the bromine substituent at the 4-position of the indole ring enhances its reactivity, making it amenable to cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more elaborate molecular architectures, which can be fine-tuned to modulate binding interactions with biological targets.

The pyrrolidin-1-yl ethyl side chain introduces a secondary amine functionality, which can participate in hydrogen bonding interactions or serve as a point for further derivatization. Pyrrolidine derivatives are well-documented for their role in enhancing pharmacokinetic properties and improving binding affinity in drug candidates. The combination of these features positions 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole as a valuable intermediate in the synthesis of potential therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in addressing various therapeutic challenges. For instance, indole-based compounds have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The structural motif is particularly recognized for its ability to interact with transcription factors and other regulatory proteins, thereby influencing cellular processes. The brominated derivative under discussion may leverage these interactions to exhibit novel mechanisms of action.

In the context of drug discovery, the synthesis of 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole exemplifies the strategic use of functional group transformations to generate libraries of compounds for high-throughput screening. The bromine atom at the 4-position serves as a handle for palladium-catalyzed coupling reactions, allowing for the rapid assembly of diverse analogs. Such approachability is crucial for optimizing lead compounds through structure-activity relationship (SAR) studies.

Moreover, the compound's potential applications extend to materials science and agrochemical research. Indole derivatives are known for their photophysical properties, making them candidates for organic electronics and optoelectronic devices. Additionally, modifications at the nitrogen and carbon positions can yield compounds with enhanced stability or bioavailability, which are essential for agricultural applications.

The pyrrolidine moiety in 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole is particularly noteworthy for its role in modulating receptor binding affinities. Pyrrolidine derivatives have been incorporated into drugs targeting G protein-coupled receptors (GPCRs), ion channels, and enzyme inhibitors. The ability to fine-tune electronic and steric properties through this scaffold allows for precise control over pharmacological outcomes.

Recent studies have demonstrated that indole-based compounds can exhibit significant anti-inflammatory and antioxidant activities. The bromine atom may facilitate metabolic activation or enhance interactions with cytochrome P450 enzymes, influencing drug metabolism and efficacy. Such insights are critical for designing prodrugs or optimizing dosing regimens.

The synthesis of 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole involves multi-step organic transformations that highlight modern synthetic methodologies. Transition-metal catalysis plays a pivotal role in constructing the core indole scaffold and introducing functional groups with high selectivity. These techniques ensure that the final product meets stringent purity requirements necessary for preclinical and clinical studies.

In conclusion, 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-indole (CAS No. 1771165-81-1) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile intermediate for further chemical exploration, with potential applications spanning pharmaceuticals, materials science, and agrochemicals. Continued research into this compound will likely uncover new therapeutic opportunities and refine synthetic strategies for indole derivatives.